Cas no 1087606-46-9 (2-ethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid)

• Product Name: 2-ethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• CAS No: 1087606-46-9
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 5097448
• PubChem ID: 21473456
• Update Time: 2026-03-02

2-ethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

• Inchi： 1S/C7H8N2O3/c1-2-5-8-3-4(7(11)12)6(10)9-5/h3H,2H2,1H3,(H,11,12)(H,8,9,10)
• InChI Key： TXNBXCNSEIEFPJ-UHFFFAOYSA-N
• SMILES： C1(CC)NC(=O)C(C(O)=O)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-ethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

Comprehensive Analysis of 2-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic Acid (CAS No. 1087606-46-9)

2-Ethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 1087606-46-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative is characterized by its unique molecular structure, featuring a carboxylic acid functional group at the 5-position and an ethyl substituent at the 2-position. Its dihydropyrimidine core makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents.

The compound's relevance has surged due to its potential applications in drug discovery and medicinal chemistry. Researchers are increasingly exploring its role in modulating biological pathways, especially in the context of inflammatory diseases and metabolic disorders. Its structural versatility allows for modifications that can enhance bioavailability and target specificity, making it a focal point in rational drug design.

In recent years, the demand for high-purity intermediates like 2-ethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid has grown, driven by advancements in high-throughput screening and combinatorial chemistry. The compound's CAS number 1087606-46-9 is frequently searched in scientific databases, reflecting its importance in academic research and industrial applications. Its synthesis typically involves multistep organic reactions, with a strong emphasis on yield optimization and green chemistry principles.

From an SEO perspective, queries such as "pyrimidine-5-carboxylic acid derivatives" and "synthesis of 2-ethyl-6-oxo-1,6-dihydropyrimidine" are trending, indicating a growing interest in its chemical properties and applications. The compound's mechanistic studies are also a hot topic, particularly in relation to its interaction with biological targets. This aligns with broader industry trends focusing on small-molecule therapeutics and precision medicine.

Quality control of 2-ethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid is critical, with analytical techniques like HPLC, NMR, and mass spectrometry being employed to ensure purity and structural integrity. Regulatory compliance, particularly in GMP-certified facilities, further underscores its significance in pharmaceutical manufacturing. The compound's stability under various conditions is another area of active investigation, addressing challenges in formulation development.

In conclusion, 2-ethyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 1087606-46-9) represents a pivotal building block in modern chemistry. Its multidisciplinary applications and research potential make it a subject of enduring interest, bridging gaps between organic synthesis, pharmacology, and material science. As the scientific community continues to unravel its capabilities, this compound is poised to play a transformative role in next-generation therapeutics and beyond.